Cas no 31143-83-6 (4H-3,1-Benzoxazine-2-carboxylicacid, 4-oxo-, ethyl ester)

4H-3,1-Benzoxazine-2-carboxylicacid, 4-oxo-, ethyl ester structure
31143-83-6 structure
Product Name:4H-3,1-Benzoxazine-2-carboxylicacid, 4-oxo-, ethyl ester
CAS No:31143-83-6
MF:C11H9NO4
MW:219.193463087082
CID:307171
PubChem ID:193671
Update Time:2025-04-19

4H-3,1-Benzoxazine-2-carboxylicacid, 4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4H-3,1-Benzoxazine-2-carboxylicacid, 4-oxo-, ethyl ester
    • 2-Ethoxycarbonyl-4H-3,1-benzoxazin-4-one
    • Ethyl 4-oxo-4H-3,1-benzoxazine-2-carboxylate
    • 31143-83-6
    • 2-carbethoxy-4h-3,1-benzoxazin-4-one
    • DTXSID70953236
    • 4H-3,1-Benzoxazine-2-carboxylic acid, 4-oxo-, ethyl ester
    • SCHEMBL6999251
    • ECBOX
    • Inchi: 1S/C11H9NO4/c1-2-15-11(14)9-12-8-6-4-3-5-7(8)10(13)16-9/h3-6H,2H2,1H3
    • InChI Key: VLBIKPWFWFWRCF-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=NC2C=CC=CC=2C1=O

Computed Properties

  • Exact Mass: 219.05317
  • Monoisotopic Mass: 219.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 64.96

4H-3,1-Benzoxazine-2-carboxylicacid, 4-oxo-, ethyl ester Related Literature

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